Cas no 91132-18-2 (2-hydroxy-2-4-(propan-2-yl)phenylacetonitrile)

• Product Name: 2-hydroxy-2-4-(propan-2-yl)phenylacetonitrile
• CAS No: 91132-18-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD12169308
• CID: 799268
• PubChem ID: 14293609
• Update Time: 2025-04-19

2-hydroxy-2-4-(propan-2-yl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-hydroxy-4-(1-methylethyl)-
• 2-hydroxy-2-(4-propan-2-ylphenyl)acetonitrile
• Benzeneacetonitrile, alpha-hydroxy-4-(1-methylethyl)- (9CI)
• 2-hydroxy-2-4-(propan-2-yl)phenylacetonitrile
• CS-0231159
• FLXIHTKCTUICKQ-UHFFFAOYSA-N
• 91132-18-2
• Hydroxy[4-(propan-2-yl)phenyl]acetonitrile
• 2-Hydroxy-2-(4-isopropylphenyl)acetonitrile
• 4-isopropylmandelonitrile
• SCHEMBL8019231
• EN300-1072800
• 2-Hydroxy-2-[4-(propan-2-yl)phenyl]acetonitrile
• p-isopropylmandelonitrile
• DTXSID10558567

• MDL： MFCD12169308
• Inchi： 1S/C11H13NO/c1-8(2)9-3-5-10(6-4-9)11(13)7-12/h3-6,8,11,13H,1-2H3
• InChI Key： FLXIHTKCTUICKQ-UHFFFAOYSA-N
• SMILES： OC(C#N)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids